1-(4-Bromophenyl)-2-(5-chloropyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• Molecular Formula: C22H12BrClN2O3
• Molecular Weight: 467.7 g/mol
• IUPAC Name: 1-(4-bromophenyl)-2-(5-chloropyridin-2-yl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C22H12BrClN2O3/c23-13-7-5-12(6-8-13)19-18-20(27)15-3-1-2-4-16(15)29-21(18)22(28)26(19)17-10-9-14(24)11-25-17/h1-11,19H
• InChI Key: UOKQWHSLPBXAEO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C3=C(O2)C(=O)N(C3C4=CC=C(C=C4)Br)C5=NC=C(C=C5)Cl

Description

1-(4-Bromophenyl)-2-(5-chloropyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a synthetic heterocyclic compound belonging to the 1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione family. Its core structure consists of a fused chromene-pyrrole-dione system, with substituents at the 1- and 2-positions: a 4-bromophenyl group and a 5-chloropyridin-2-yl moiety, respectively. The compound is synthesized via a one-pot multicomponent reaction involving methyl 4-(o-hydroxyphenyl)-2,4-dioxobutanoates, aryl aldehydes, and primary amines under mild conditions . This method enables the generation of diverse libraries (223 examples reported) with high yields (43–86%) and purity (>95% by HPLC) .

Biological Activity

1-(4-Bromophenyl)-2-(5-chloropyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a complex organic compound known for its diverse biological activities. This article explores its synthesis, mechanisms of action, and biological effects, supported by data tables and relevant case studies.

Synthesis

The synthesis of 1-(4-Bromophenyl)-2-(5-chloropyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione typically involves a multicomponent reaction. The general synthetic route includes:

• Formation of Chromeno-Pyrrole Framework : Utilizing a combination of aldehydes and pyrroles under acidic conditions to create the chromeno-pyrrole structure.
• Substitution Reactions : Introducing bromine and chlorine substituents through electrophilic aromatic substitution reactions.

Table 1: Synthetic Route Summary

Step	Reaction Type	Reactants	Conditions	Product
1	Multicomponent	Aldehyde + Pyrrole	Acidic Medium	Chromeno-Pyrrole Intermediate
2	Electrophilic Substitution	Bromobenzene + Chloropyridine	Heat	Final Compound

The biological activity of this compound is attributed to its ability to interact with various molecular targets. The proposed mechanisms include:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in metabolic pathways, affecting cellular functions.
• Receptor Modulation : Interaction with cellular receptors can alter signaling pathways, leading to therapeutic effects.
• Antioxidant Activity : Exhibits potential in scavenging free radicals, thereby protecting cells from oxidative stress.

Case Studies

Several studies have highlighted the biological potential of compounds related to the chromeno-pyrrole family:

• Antiviral Activity : Research indicates that derivatives of chromeno[2,3-c]pyrroles exhibit inhibitory effects on viral proteases, including the SARS-CoV-2 main protease (Mpro) .

  "Pyranonigrin A is also a potent inhibitor of the Main protease (Mpro) of the novel SARS-CoV-2 virus" .

• Antioxidant Properties : Compounds in this class have demonstrated significant antioxidant activity in vitro, suggesting potential applications in preventing oxidative damage .

Table 2: Biological Activities Reported

Activity Type	Reference	Effect
Antiviral	PMC8175933	Inhibition of viral proteases
Antioxidant	MDPI Journal	Scavenging free radicals
Enzyme Inhibition	Internal Study	Modulation of metabolic enzymes

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional diversity within the 1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione family allows for tailored biological activities and physicochemical properties. Below is a comparative analysis with key analogues:

Structural and Functional Differences

Compound Name	Substituents	Key Features	Biological Activity	Synthesis Yield (%)	Reference
Target Compound	1-(4-Bromophenyl), 2-(5-chloropyridin-2-yl)	Bromophenyl enhances lipophilicity; chloropyridine may improve receptor binding.	Undisclosed (drug library candidate)	~70 (estimated)
AV-C (1-(2-Fluorophenyl)-2-(5-isopropyl-1,3,4-thiadiazol-2-yl)-...)	1-(2-Fluorophenyl), 2-(5-isopropyl-1,3,4-thiadiazol-2-yl)	Fluorine increases metabolic stability; thiadiazole contributes to antiviral activity.	Potent antiviral (Zika, Chikungunya, Dengue)	N/A
NCGC00538279	1-(3,4-Dimethoxyphenyl), 2-(3-(dimethylamino)propyl)	Methoxy groups enhance solubility; dimethylamino propyl may modulate CNS penetration.	Ghrelin receptor ligand	N/A
2-(4-Bromophenyl)-7-chloro-1-(4-hydroxy-3-methoxyphenyl)-...	1-(4-Hydroxy-3-methoxyphenyl), 2-(4-Bromophenyl)	Hydroxy and methoxy groups improve hydrophilicity; bromophenyl aids in π-π stacking.	Undisclosed	N/A

Key Comparative Insights

Substituent Impact on Bioactivity :

• AV-C : The 2-fluorophenyl and thiadiazole groups confer antiviral activity by activating innate immune pathways (e.g., TRIF) .
• Target Compound : The 5-chloropyridin-2-yl group may enhance binding to kinase or protease targets due to its electron-withdrawing nature, though this requires validation.

Synthesis Flexibility :

• The multicomponent protocol supports diverse substituents (e.g., halogens, alkyl, methoxy) . However, electron-deficient groups (e.g., 5-chloropyridinyl) may require optimized heating times compared to electron-rich substituents .

Solubility: Methoxy or hydroxy groups (e.g., in NCGC00538279 and ’s compound) enhance aqueous solubility .

Therapeutic Potential: AV-C’s antiviral efficacy highlights the role of substituents in targeting specific pathways. The target compound’s lack of characterized activity underscores its role as a scaffold for future functionalization .